Cas no 1805197-03-8 (5-(Difluoromethyl)-2-hydroxy-3-iodo-6-methylpyridine)

• Product Name: 5-(Difluoromethyl)-2-hydroxy-3-iodo-6-methylpyridine
• CAS No: 1805197-03-8
• MF: C₇H₆F₂INO
• MW: 285.02992105484
• CID: 4886324
• Update Time: 2025-10-12

5-(Difluoromethyl)-2-hydroxy-3-iodo-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-hydroxy-3-iodo-6-methylpyridine

• Inchi： 1S/C7H6F2INO/c1-3-4(6(8)9)2-5(10)7(12)11-3/h2,6H,1H3,(H,11,12)
• InChI Key： DPBCHKFXFQSWAX-UHFFFAOYSA-N
• SMILES： IC1C(NC(C)=C(C(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1

Additional information on 5-(Difluoromethyl)-2-hydroxy-3-iodo-6-methylpyridine

Introduction to 5-(Difluoromethyl)-2-hydroxy-3-iodo-6-methylpyridine (CAS No. 1805197-03-8)

5-(Difluoromethyl)-2-hydroxy-3-iodo-6-methylpyridine, identified by its CAS number 1805197-03-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of 5-(Difluoromethyl)-2-hydroxy-3-iodo-6-methylpyridine incorporates several key functional groups, including a difluoromethyl group, a hydroxyl group, an iodine substituent, and a methyl group. These structural features contribute to its unique chemical properties and reactivity, making it a valuable scaffold for the development of novel pharmaceutical agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. The presence of the difluoromethyl group in particular has been associated with enhanced metabolic stability and improved binding affinity to biological targets. This feature has made such compounds attractive candidates for drug discovery programs targeting various diseases, including cancer and infectious disorders.

One of the most compelling aspects of 5-(Difluoromethyl)-2-hydroxy-3-iodo-6-methylpyridine is its versatility in synthetic chemistry. The iodine substituent, for instance, provides a convenient handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in medicinal chemistry to introduce diverse molecular fragments and improve pharmacological profiles.

The hydroxyl group in the molecule also plays a crucial role in modulating its biological activity. Hydroxylated pyridines have been shown to exhibit significant interactions with biological enzymes and receptors, often leading to potent pharmacological effects. The combination of these functional groups makes 5-(Difluoromethyl)-2-hydroxy-3-iodo-6-methylpyridine a promising intermediate for the synthesis of next-generation therapeutic agents.

Recent studies have highlighted the potential of this compound in the development of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The unique structural features of 5-(Difluoromethyl)-2-hydroxy-3-iodo-6-methylpyridine, particularly its ability to engage with ATP-binding pockets in kinases, have been leveraged to design highly selective inhibitors with improved efficacy and reduced side effects.

In addition to its applications in oncology, this compound has shown promise in the treatment of infectious diseases. The< strong>difluoromethyl group enhances the bioavailability and metabolic stability of antiviral agents, while the iodine substituent allows for further derivatization to target specific viral enzymes. Such properties make it an ideal candidate for developing novel antiviral therapies against emerging pathogens.

The synthesis of 5-(Difluoromethyl)-2-hydroxy-3-iodo-6-methylpyridine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to streamline the process and improve scalability.

The growing body of research on this compound underscores its significance in modern drug discovery. By leveraging its unique structural features and synthetic versatility, scientists are able to design innovative molecules with tailored pharmacological properties. This ongoing exploration holds great promise for addressing unmet medical needs across various therapeutic areas.

The future development of derivatives based on 5-(Difluoromethyl)-2-hydroxy-3-iodo-6-methylpyridine is likely to be driven by advancements in computational chemistry and high-throughput screening technologies. These tools enable researchers to rapidly evaluate large libraries of compounds and identify lead candidates with optimal biological activity. Such innovations will further accelerate the translation of this promising scaffold into effective therapeutics.